Cas no 2679801-70-6 (rac-(2R,4R)-1-(tert-butoxy)carbonyl-4-(3-methoxy-3-oxopropyl)pyrrolidine-2-carboxylic acid)

• Product Name: rac-(2R,4R)-1-(tert-butoxy)carbonyl-4-(3-methoxy-3-oxopropyl)pyrrolidine-2-carboxylic acid
• CAS No: 2679801-70-6
• MF: C₁₄H₂₃NO₆
• MW: 301.33552479744
• CID: 5652130
• PubChem ID: 165943655
• Update Time: 2025-05-20

rac-(2R,4R)-1-(tert-butoxy)carbonyl-4-(3-methoxy-3-oxopropyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28258159
• rac-(2R,4R)-1-[(tert-butoxy)carbonyl]-4-(3-methoxy-3-oxopropyl)pyrrolidine-2-carboxylic acid
• 2679801-70-6
• rac-(2R,4R)-1-(tert-butoxy)carbonyl-4-(3-methoxy-3-oxopropyl)pyrrolidine-2-carboxylic acid

• Inchi： 1S/C14H23NO6/c1-14(2,3)21-13(19)15-8-9(5-6-11(16)20-4)7-10(15)12(17)18/h9-10H,5-8H2,1-4H3,(H,17,18)/t9-,10-/m1/s1
• InChI Key： AEEWIFURXRVERT-NXEZZACHSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@H](CCC(=O)OC)C[C@@H]1C(=O)O)=O

Computed Properties

• Exact Mass: 301.15253745g/mol
• Monoisotopic Mass: 301.15253745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 93.1Ų

Additional information on rac-(2R,4R)-1-(tert-butoxy)carbonyl-4-(3-methoxy-3-oxopropyl)pyrrolidine-2-carboxylic acid

Comprehensive Guide to rac-(2R,4R)-1-(tert-butoxy)carbonyl-4-(3-methoxy-3-oxopropyl)pyrrolidine-2-carboxylic acid (CAS No. 2679801-70-6)

rac-(2R,4R)-1-(tert-butoxy)carbonyl-4-(3-methoxy-3-oxopropyl)pyrrolidine-2-carboxylic acid (CAS No. 2679801-70-6) is a specialized chiral compound widely used in pharmaceutical research and organic synthesis. This pyrrolidine derivative features a tert-butoxycarbonyl (Boc) protecting group and a methoxycarbonylpropyl side chain, making it valuable for peptide synthesis and drug development. Researchers often search for this compound due to its role in asymmetric synthesis and medicinal chemistry applications.

The compound’s unique structure, combining a pyrrolidine core with ester and carboxylic acid functionalities, enables its use in designing bioactive molecules. Its chiral centers at the 2R and 4R positions make it particularly useful for studying stereoselective reactions. Given the growing interest in small-molecule therapeutics and peptidomimetics, this compound has gained attention in academic and industrial labs.

One of the most searched questions about rac-(2R,4R)-1-(tert-butoxy)carbonyl-4-(3-methoxy-3-oxopropyl)pyrrolidine-2-carboxylic acid is its solubility and stability under different conditions. Studies indicate that it is soluble in common organic solvents like dimethyl sulfoxide (DMSO) and dichloromethane (DCM), but its stability may vary with pH and temperature. Researchers also inquire about its synthetic routes, with many protocols involving Boc protection and esterification steps.

In the pharmaceutical industry, this compound is explored for its potential in protease inhibitor design and enzyme-targeted drug discovery. Its structural flexibility allows modifications to enhance bioavailability and target binding affinity. Additionally, its role in peptide coupling reactions makes it a valuable intermediate for solid-phase peptide synthesis (SPPS).

Market trends show increasing demand for chiral building blocks like rac-(2R,4R)-1-(tert-butoxy)carbonyl-4-(3-methoxy-3-oxopropyl)pyrrolidine-2-carboxylic acid, driven by advancements in personalized medicine and biologics. Suppliers often highlight its high purity (>98%) and compatibility with automated synthesis platforms. For researchers optimizing drug delivery systems, this compound offers a balance of lipophilicity and reactivity.

Another hot topic is the compound’s potential in green chemistry applications. Scientists are investigating catalytic methods to produce it with minimal waste, aligning with sustainable synthesis goals. Its low toxicity profile further supports its use in biocompatible material development.

For those handling rac-(2R,4R)-1-(tert-butoxy)carbonyl-4-(3-methoxy-3-oxopropyl)pyrrolidine-2-carboxylic acid, proper storage in a cool, dry environment is recommended to prevent degradation. Analytical techniques like HPLC and NMR are commonly used to verify its purity and structure. As research into peptide-based therapeutics expands, this compound’s relevance in drug discovery pipelines is expected to grow.